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Prepared for: Researchers and Engineers in Computer Architecture

This guide provides a detailed methodology for validating the memory model of the GEM-5
simulator, a crucial step for ensuring trustworthy results in computer architecture research.[1][2]

Validation involves comparing simulation outputs against a known baseline—either real

hardware or a previously validated simulator—to quantify and minimize inaccuracies.[3][4] This

document outlines the experimental workflow, protocols for key validation experiments, and

comparative data from a sample validation study.

Validation Methodology: A Systematic Approach
The core of GEM-5 memory model validation is a systematic process of comparison and

refinement. The primary metrics for comparison are typically memory bandwidth and average

access latency, as these directly impact overall system performance.[1][5] The methodology

focuses on isolating memory components (like DRAM or caches) to pinpoint sources of error.[1]

Key Methodological Steps:

Isolate the Component: Test individual memory components in isolation first (e.g., DRAM

models, cache hierarchy) before validating the entire subsystem.[1] This prevents

inaccuracies from other components, such as processor models, from confounding the

results.[1][4][5]
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Select a Reference: Choose a reliable baseline for comparison. For DRAM models, a

validated, cycle-accurate simulator like DRAMSim3 is often used as a reference.[1][5] For

the complete memory subsystem, performance counters from real hardware (e.g., an Intel

Core i7 or ARM processor) are the gold standard.[3][6]

Use Synthetic and Standard Benchmarks: Employ synthetic traffic generators to stress

specific memory behaviors and standard benchmarks to represent realistic workloads.[1][3]

Configure and Run: Configure the GEM-5 model to match the reference system's

architecture as closely as possible.[3][4] Run identical benchmarks on both GEM-5 and the

reference platform.

Analyze and Refine: Compare the performance metrics (latency, bandwidth, cache misses,

etc.) and calculate the error rate. Use the discrepancies to identify and correct sources of

inaccuracy in the GEM-5 model.[3]

Validation Workflow Diagram
The following diagram illustrates the general workflow for validating the GEM-5 memory model

against a real hardware target.
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1. Configuration & Setup

2. Execution & Data Collection

3. Analysis & Iteration
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Caption: Workflow for GEM-5 memory model validation against real hardware.
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Experimental Protocols
Here are detailed protocols for two key validation experiments.

Experiment 1: DRAM Model Validation using Synthetic Traffic

Objective: To validate the bandwidth and latency of GEM-5's DRAM models (e.g., DDR4)

against a trusted reference simulator like DRAMSim3.[1][5]

Methodology:

Setup: Configure a simple simulation in GEM-5 with only a traffic generator and a memory

controller connected to the DRAM model under test.[5] No CPU model is needed, which

isolates the DRAM performance.[1][4]

Reference: Set up the identical DRAM configuration (e.g., DDR4_2400_16x4) in

DRAMSim3.

Traffic Generation: Use a synthetic traffic generator, such as GEM-5's PyTrafficGen, to

create various access patterns (e.g., sequential, random) and stress the DRAM model

with different demand bandwidths.[1]

Data Collection:

In GEM-5, measure the achieved bandwidth and average access latency from the

simulation statistics.

In DRAMSim3, collect the corresponding bandwidth and latency metrics.

Analysis: Plot the measured bandwidth and latency from both simulators against the

demand bandwidth. The results should be closely aligned, ideally within 5% for validated

models.[1] A common visualization is a "hockey stick" graph for latency, which should

show a sharp increase as demand approaches the DRAM's maximum bandwidth.[5]

Experiment 2: Full Memory Subsystem Validation with a Standard Benchmark

Objective: To validate the entire memory subsystem (caches and DRAM) by comparing

GEM-5's performance with a real hardware system running a memory-intensive benchmark.
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Methodology:

Hardware Setup: Select a target hardware platform (e.g., an Intel Skylake-based

machine).[4] Document its memory hierarchy specifications: L1/L2/L3 cache sizes,

associativities, latencies, and DRAM configuration.[7]

GEM-5 Configuration:

Use an appropriate CPU model (e.g., DerivO3CPU for an out-of-order core).[3]

Configure the Ruby cache coherence protocol to model the hardware's hierarchy.[4] For

instance, use a two-level cache model (L1 and L2) to approximate a three-level

hierarchy if a direct match isn't available.[4]

Use a validated DRAM model from the previous experiment as the main system

memory.[1]

Benchmark: Use a benchmark that heavily stresses the memory system, such as the

RandomAccess benchmark, which is measured in Giga-Updates Per Second (GUPS).[1]

[4] The STREAM benchmark is also a good choice for measuring sustainable memory

bandwidth.[8]

Data Collection:

On the real hardware, use tools like perf to measure performance counters for CPU

cycles, instructions, and cache misses.[3] Run the GUPS benchmark to get a hardware

baseline value.

In GEM-5's Full System (FS) mode, run the same benchmark. Extract the

corresponding statistics from the stats.txt output file after the simulation.[9]

Analysis: Compare the GUPS value from hardware with the simulated value. Calculate the

percentage error to quantify the model's accuracy. Studies have shown it's possible to

achieve an error rate of around 10% with careful configuration.[1][2][4]

Comparative Performance Data
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Validating a simulator is an iterative process of refinement. Initial comparisons can reveal

significant errors, which can be reduced by tuning the model.[3][10] The table below presents

sample data from a validation study comparing a GEM-5 model of an Intel Skylake architecture

against the real hardware using the GUPS (Giga-Updates Per Second) benchmark.

Parameter
Intel Skylake
(Hardware)

GEM-5 Model
(Configured)

Notes

L1 Cache 32 KiB, 8-way assoc. 32 KiB, 8-way assoc.
Matched hardware

specifications.

L2 Cache 256 KiB, 4-way assoc.
16 MiB, 16-way

assoc.

L2 in GEM-5 used to

model L2/L3.[4][7]

L3 Cache
16 MiB, 16-way

assoc.
N/A

Size and associativity

combined into L2.[4]

L1 Latency 4 cycles 4 cycles
Matched hardware

specifications.

L2 Latency 12 cycles 40 cycles
Weighted average of

L2/L3 latencies.[4][7]

Performance 0.39 GUPS 0.43 GUPS ~10% Error

Table based on data from Samani and Lowe-Power, ISCA 2022.[7]

This data shows that even with approximations in the cache hierarchy configuration, a carefully

tuned GEM-5 model can achieve a performance estimate within approximately 10% of the real

hardware for a memory-intensive workload.[2][4][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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